7-Hexyloxepan-2-one
7-Hexyloxepan-2-one
7-Hexyl-2-oxepanone, also known as 6-hexylhexanolide or e-dodecalactone, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. 7-Hexyl-2-oxepanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 7-hexyl-2-oxepanone is primarily located in the membrane (predicted from logP). 7-Hexyl-2-oxepanone has a sweet, celery, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
16429-21-3
VCID:
VC21039197
InChI:
InChI=1S/C12H22O2/c1-2-3-4-5-8-11-9-6-7-10-12(13)14-11/h11H,2-10H2,1H3
SMILES:
CCCCCCC1CCCCC(=O)O1
Molecular Formula:
C12H22O2
Molecular Weight:
198.3 g/mol
7-Hexyloxepan-2-one
CAS No.: 16429-21-3
Cat. No.: VC21039197
Molecular Formula: C12H22O2
Molecular Weight: 198.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 7-Hexyl-2-oxepanone, also known as 6-hexylhexanolide or e-dodecalactone, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. 7-Hexyl-2-oxepanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 7-hexyl-2-oxepanone is primarily located in the membrane (predicted from logP). 7-Hexyl-2-oxepanone has a sweet, celery, and fruity taste. |
|---|---|
| CAS No. | 16429-21-3 |
| Molecular Formula | C12H22O2 |
| Molecular Weight | 198.3 g/mol |
| IUPAC Name | 7-hexyloxepan-2-one |
| Standard InChI | InChI=1S/C12H22O2/c1-2-3-4-5-8-11-9-6-7-10-12(13)14-11/h11H,2-10H2,1H3 |
| Standard InChI Key | FRTMRFCNTDDSOB-UHFFFAOYSA-N |
| SMILES | CCCCCCC1CCCCC(=O)O1 |
| Canonical SMILES | CCCCCCC1CCCCC(=O)O1 |
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